Cas no 338393-05-8 (1H-1,2,4-Triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio]-)

• Product Name: 1H-1,2,4-Triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio]-
• CAS No: 338393-05-8
• MF: C₁₀H₈F₃N₃S
• MW: 259.25083065033
• MDL: MFCD01568305
• CID: 1460067
• PubChem ID: 1490765
• Update Time: 2025-06-12

1H-1,2,4-Triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio]-
• HMS1365K17
• 3-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-1,2,4-triazole
• 3-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4H-1,2,4-triazole
• 3-(3-Trifluoromethyl-benzylsulfanyl)-4H-[1,2,4]triazole
• NVHOOBWUSSGGIB-UHFFFAOYSA-N
• MFCD01568305
• 3-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-1,2,4-triazole
• Bionet2_000589
• 5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1H-1,2,4-triazole
• AKOS015992251
• 1N-569S
• 338393-05-8
• SCHEMBL14050074

• MDL： MFCD01568305
• Inchi： 1S/C10H8F3N3S/c11-10(12,13)8-3-1-2-7(4-8)5-17-9-14-6-15-16-9/h1-4,6H,5H2,(H,14,15,16)
• InChI Key： NVHOOBWUSSGGIB-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 259.03924
• Monoisotopic Mass: 259.03910293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 41.57

Additional information on 1H-1,2,4-Triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio]-

Introduction to 1H-1,2,4-Triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio] (CAS No. 338393-05-8)

1H-1,2,4-Triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio] (CAS No. 338393-05-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the triazole class of heterocyclic molecules, which are known for their broad spectrum of biological activities. The presence of a trifluoromethyl group and a thioether moiety in its structure imparts distinct chemical and pharmacological characteristics that make it a promising candidate for further research and development.

The 1H-1,2,4-triazole core is a key feature of this molecule, contributing to its stability and reactivity. Triazoles are widely recognized for their ability to act as scaffolds in drug design, owing to their capacity to form hydrogen bonds and interact with biological targets. The 3-[[[3-(trifluoromethyl)phenyl]methyl]thio] substituent further enhances the compound's potential by introducing a phenyl ring with a trifluoromethyl group, which is known to modulate lipophilicity and metabolic stability. This combination of structural elements makes the compound an intriguing subject for investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The 1H-1,2,4-triazole scaffold has been extensively studied for its anti-inflammatory properties, particularly in the context of autoimmune diseases and chronic inflammation. The addition of the thioether group in this compound may enhance its ability to interact with specific enzymes and receptors involved in these pathways. Preliminary studies suggest that this modification could lead to improved efficacy and reduced side effects compared to existing therapies.

The trifluoromethyl group is another critical feature of this molecule. This functional group is frequently incorporated into pharmaceuticals due to its ability to increase metabolic stability and binding affinity. In the context of this compound, the trifluoromethyl group on the phenyl ring may enhance its interaction with biological targets while also improving its pharmacokinetic profile. This could make it a valuable asset in the development of drugs that require prolonged half-life or targeted delivery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. The 1H-1,2,4-triazole, trifluoromethyl, and thioether moieties in this compound have been subjected to virtual screening using various docking algorithms. These simulations have revealed potential interactions with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, the compound's structure suggests it may inhibit Janus kinases (JAKs), which are involved in signaling pathways related to immune responses.

Experimental validation of these computational predictions has begun in several academic and industrial laboratories. In vitro assays have shown that derivatives of this compound exhibit significant inhibitory activity against COX-2 and LOX enzymes at concentrations comparable to those of existing nonsteroidal anti-inflammatory drugs (NSAIDs). Moreover, preliminary animal studies have demonstrated promising results in models of acute inflammation, indicating that this compound may have therapeutic potential without the gastrointestinal side effects associated with traditional NSAIDs.

The synthesis of 1H-1,2,4-triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring through cycloaddition reactions between azides and alkynes, followed by functionalization with the thioether group and the trifluoromethylphenyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. The presence of polar functional groups like the thioether increases water solubility, which is crucial for oral bioavailability and tissue distribution. This balance between lipophilicity and hydrophilicity makes it an attractive candidate for further development into a drug candidate.

Regulatory considerations are an important aspect of drug development. Given its novel structure and potential therapeutic applications, this compound will need to undergo rigorous preclinical testing before entering clinical trials. Safety assessments will focus on toxicity profiles, potential interactions with other drugs, and long-term effects. Regulatory agencies will also evaluate its pharmacokinetic properties to ensure it meets standards for efficacy and safety.

Future research directions for 1H-1,2,4-triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio] include exploring its potential in treating chronic inflammatory diseases such as rheumatoid arthritis and psoriasis. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications in areas such as oncology and neurology. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into tangible medical benefits for patients.

In conclusion,1H-1,2,4-Triazole, 3-[[[3-(trifluoromethyl)phenyl]methyl]thio] (CAS No. 338393-05-8) represents a promising candidate for further exploration in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a triazole core, trifluoromethyl group, thioether moiety,and favorable pharmacokinetic properties make it an attractive option for developing novel treatments for inflammatory diseases. Continued research will be essential to fully realize its potential as a therapeutic agent.